![molecular formula C15H14O2 B186190 4-Methoxy-4'-methylbenzophenone CAS No. 23886-71-7](/img/structure/B186190.png)
4-Methoxy-4'-methylbenzophenone
Overview
Description
4-Methoxy-4’-methylbenzophenone is a chemical compound with the molecular formula C15H14O2 . It is also known by other names such as (4-Methoxyphenyl)(p-tolyl)methanone .
Synthesis Analysis
The synthesis of 4-Methoxy-4’-methylbenzophenone can be achieved by the reaction of p-toluoyl chloride with anisole in the presence of MoO2 Cl2 (20 mol%) in refluxing bromobenzene for 20 h (82%) in refluxing acetonitrile for 20 h (59%) in refluxing methylene chloride for 20 h (49%) . Another method involves a Friedel-Crafts acylation of a compound of formula (III) and a reactive acid derivative of formula (IV) .Molecular Structure Analysis
The molecular structure of 4-Methoxy-4’-methylbenzophenone consists of a benzene ring attached to a ketone group, which is further attached to another benzene ring substituted with a methoxy group .Physical And Chemical Properties Analysis
4-Methoxy-4’-methylbenzophenone has a melting point of 92 °C and a predicted boiling point of 374.9±25.0 °C. It has a predicted density of 1.088±0.06 g/cm3 .Scientific Research Applications
4-Methoxy-4'-methylbenzophenone has a wide range of applications in scientific research. It is used as a model compound in studies of the structure and reactivity of aromatic ketones. It is also used as a starting material in the synthesis of other organic compounds, such as polymers, drugs, and fragrances. In addition, this compound is used in the synthesis of pharmaceuticals, fragrances, and dyes.
Mechanism of Action
Target of Action
It is structurally similar to 2-hydroxy-4-methoxybenzophenone (benzophenone-3), which is commonly employed as a broad-band uv-filter in sunscreen cosmetic products . It protects skin from the deleterious effects of the sun .
Mode of Action
It is known that benzophenones, in general, can absorb and dissipate uv radiation, which prevents direct damage to the skin or other materials . This suggests that 4-Methoxy-4’-methylbenzophenone may function similarly.
Biochemical Pathways
The compound’s potential role as a uv-filter suggests it may interact with pathways related to dna damage repair and cellular response to uv radiation .
Result of Action
As a potential uv-filter, it may help prevent uv-induced dna damage and skin aging .
Action Environment
Environmental factors such as sunlight exposure and temperature could influence the action, efficacy, and stability of 4-Methoxy-4’-methylbenzophenone. For instance, its UV-filtering capacity may be more effective in environments with high UV radiation .
Advantages and Limitations for Lab Experiments
The use of 4-Methoxy-4'-methylbenzophenone in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available. Additionally, it is stable, non-toxic, and easy to handle. However, there are some limitations to its use. For example, the condensation reaction that is used to synthesize this compound is not very efficient, and it produces a large amount of by-products. Additionally, the condensation reaction is sensitive to temperature and must be carefully monitored to ensure that the desired product is produced.
Future Directions
There are a number of potential future directions for the use of 4-Methoxy-4'-methylbenzophenone. For example, it could be used as a starting material in the synthesis of other organic compounds. Additionally, it could be used in the synthesis of pharmaceuticals, fragrances, and dyes. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential biochemical and physiological effects. Finally, further research could be conducted to improve the efficiency of the condensation reaction used to synthesize this compound.
Safety and Hazards
properties
IUPAC Name |
(4-methoxyphenyl)-(4-methylphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-11-3-5-12(6-4-11)15(16)13-7-9-14(17-2)10-8-13/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHMWJDNMIIEDDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50178586 | |
Record name | Benzophenone, 4-methoxy-4'-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50178586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23886-71-7 | |
Record name | 4-Methoxy-4′-methylbenzophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23886-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzophenone, 4-methoxy-4'-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023886717 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 23886-71-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=163357 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzophenone, 4-methoxy-4'-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50178586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-methoxyphenyl)(4-methylphenyl)methanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Q & A
Q1: How prevalent is BP-10 in commercially available sunscreen products in the United States?
A1: Research indicates that BP-10 is found in a significant portion of sunscreen products marketed in the United States. A 2021 study [] examining 50 sunscreen products from 44 brands found BP-10 present in at least 70% of the samples analyzed. While not as prevalent as some other benzophenones like BP-3 (oxybenzone), BP-10 is still a common ingredient in these products.
Q2: What are the potential human exposure concerns associated with BP-10 in sunscreen products?
A2: The widespread use of BP-10 in sunscreens raises concerns about human exposure and potential health effects. The study mentioned above [] found that while the concentrations of BP-10 in sunscreen products were generally lower than other benzophenones, exposure through dermal absorption from sunscreen use is still a valid concern. Further research is needed to fully assess the potential health impacts of BP-10 exposure.
Q3: Are there reliable methods for measuring BP-10 levels in human samples?
A3: Yes, analytical techniques have been developed to accurately measure BP-10 levels in human samples. One such method utilizes stir bar sorptive extraction (SBSE) and thermal desorption (TD) coupled with gas chromatography–mass spectrometry (GC-MS) []. This method exhibits high sensitivity and can quantify BP-10 in urine samples, providing a valuable tool for studying human exposure to this compound.
Q4: Are there any known structural analogues of BP-10 that have been investigated for potential antioxidant properties?
A4: Yes, researchers have synthesized and characterized dioxomolybdenum(VI) complexes using a structural analog of BP-10, specifically 2-hydroxy-4-methoxy-4′-methylbenzophenone []. This study explored the antioxidant capabilities of these complexes and found promising results, indicating potential applications in various fields. Further research is needed to fully understand the potential benefits and limitations of these compounds.
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